Cas no 35203-88-4 (3-acetylbenzene-1-sulfonamide)

3-acetylbenzene-1-sulfonamide structure
3-acetylbenzene-1-sulfonamide structure
Product Name:3-acetylbenzene-1-sulfonamide
CAS No:35203-88-4
MF:C8H9NO3S
MW:199.226960897446
MDL:MFCD06409181
CID:295462
PubChem ID:12619796
Update Time:2025-04-19

3-acetylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,3-acetyl-
    • 3-acetylBenzenesulfonamide
    • 1-Acetyl-benzolsulfonsaeure-(3)-amid
    • 3-acetylbenzene-1-sulfonamide
    • 3-aminosulphonylacetophenone
    • AC1Q1JKL
    • AG-B-95539
    • CTK4H3914
    • m-Aceto-benzol-sulfonamid
    • SureCN3347957
    • D82857
    • Z45415590
    • BS-16613
    • SY178612
    • AKOS000145144
    • CS-0155109
    • EN300-39410
    • DTXSID80504576
    • 35203-88-4
    • Benzenesulfonamide, 3-acetyl- (9CI)
    • MFCD06409181
    • FT-0757050
    • SCHEMBL3347957
    • ZLZNHLVBJWGUCV-UHFFFAOYSA-N
    • DA-06527
    • Benzenesulfonamide, 3-acetyl-
    • MDL: MFCD06409181
    • Inchi: 1S/C8H9NO3S/c1-6(10)7-3-2-4-8(5-7)13(9,11)12/h2-5H,1H3,(H2,9,11,12)
    • InChI Key: ZLZNHLVBJWGUCV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(C)=O)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 199.03037
  • Monoisotopic Mass: 199.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 85.6Ų

Experimental Properties

  • PSA: 77.23

3-acetylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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